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Compound of Interest

Compound Name: Ethyl (R)-2-oxiranylacetate

CAS No.: 112083-64-4

Cat. No.: B039525

Get Quote

An In-Depth Technical Guide to the Structural Properties of Ethyl (R)-2-Oxiranylacetate

Introduction: The Significance of a Chiral Epoxide
Ethyl (R)-2-oxiranylacetate is a high-value chiral building block pivotal in advanced organic

and medicinal chemistry.[1][2] Its significance lies in the unique combination of three key

structural features: a strained three-membered epoxide ring, an ethyl ester functional group,

and a defined (R)-stereocenter. This trifecta of functionality makes it a versatile precursor for

synthesizing complex, enantiomerically pure molecules, particularly active pharmaceutical

ingredients (APIs).[2] The high degree of ring strain in the oxirane moiety makes it susceptible

to nucleophilic attack, providing a reliable handle for introducing new functionalities with precise

stereochemical control. Understanding its structural properties is, therefore, not merely an

academic exercise but a prerequisite for its effective application in drug discovery and

development. This guide provides a comprehensive analysis of its structural characteristics,

from fundamental identifiers to advanced spectroscopic insights, grounded in established

analytical techniques.
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A precise understanding of a molecule begins with its fundamental properties. These identifiers

are critical for sourcing, regulatory compliance, and computational modeling.

Key Identifiers and Molecular Formula
The compound is unambiguously identified by its CAS number and molecular formula, which

dictates its exact mass and elemental composition.[1]
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Physicochemical Properties
The physical state and solubility parameters are crucial for designing reaction conditions and

purification protocols. Ethyl (R)-2-oxiranylacetate is typically supplied as a colorless liquid.[4]
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The predicted high boiling point suggests that purification is best achieved under vacuum

distillation to prevent thermal decomposition. Its sensitivity to water necessitates handling

under anhydrous conditions to prevent hydrolysis of both the ester and the epoxide ring.

Spectroscopic Elucidation of the Molecular
Architecture
Spectroscopy is the cornerstone of structural determination. The following sections dissect the

expected NMR, IR, and Mass Spectrometry data, explaining the causal links between the

molecular structure and the spectral output.
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Caption: A typical workflow for the structural elucidation of an organic compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides the most detailed map of the carbon-hydrogen framework. For this

molecule, we anticipate distinct signals for each unique proton and carbon environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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